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Compound Name: N-Acetyl-L-cysteine ethyl ester

Cat. No.: B1295522

Audience: Researchers, scientists, and drug development professionals.

Introduction

Mitochondrial reactive oxygen species (ROS) are increasingly recognized for their role in
cellular signaling and pathophysiology. Dysregulated mitochondrial ROS production is
implicated in a wide range of diseases, making it a key target for therapeutic intervention. N-
acetylcysteine ethyl ester (NACET) is a promising antioxidant that exhibits superior
bioavailability compared to its precursor, N-acetylcysteine (NAC).[1][2][3] NACET's lipophilic
nature allows it to readily cross cell membranes, where it is converted to cysteine, a key
precursor for the synthesis of the major intracellular antioxidant, glutathione (GSH).[4][5] By
boosting intracellular GSH levels, NACET enhances the cell's capacity to neutralize ROS,
including those generated by mitochondria.[4][6]

These application notes provide detailed protocols for measuring mitochondrial superoxide and
hydrogen peroxide production in cultured cells following treatment with NACET. The protocols
utilize two common fluorescent probes: MitoSOX™ Red for the detection of mitochondrial
superoxide and the Amplex™ Red Hydrogen Peroxide/Peroxidase Assay Kit for the detection
of hydrogen peroxide.
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Mechanism of Action of NACET in Reducing
Mitochondrial ROS

NACET's primary mechanism for reducing mitochondrial ROS lies in its ability to efficiently
increase intracellular glutathione (GSH) levels.[4][6] GSH is a critical antioxidant that detoxifies
ROS. The enhanced bioavailability of NACET over NAC allows for more effective
replenishment of the cellular GSH pool.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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